Cas no 900019-37-6 (5-[(4-BROMO-3-THIENYL)METHYLENE]-1,3-DIMETHYL-2,4,6(1H,3H,5H)-PYRIMIDINETRIONE)

• Product Name: 5-[(4-BROMO-3-THIENYL)METHYLENE]-1,3-DIMETHYL-2,4,6(1H,3H,5H)-PYRIMIDINETRIONE
• CAS No: 900019-37-6
• MF: C₁₁H₉BrN₂O₃S
• MW: 329.169760465622
• MDL: MFCD07021506
• CID: 5226622
• Update Time: 2026-03-07

5-[(4-BROMO-3-THIENYL)METHYLENE]-1,3-DIMETHYL-2,4,6(1H,3H,5H)-PYRIMIDINETRIONE Chemical and Physical Properties

Names and Identifiers

• 5-[(4-BROMO-3-THIENYL)METHYLENE]-1,3-DIMETHYL-2,4,6(1H,3H,5H)-PYRIMIDINETRIONE
• 5-[(4-bromothiophen-3-yl)methylidene]-1,3-dimethyl-1,3-diazinane-2,4,6-trione
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[(4-bromo-3-thienyl)methylene]-1,3-dimethyl-

• MDL： MFCD07021506
• Inchi： 1S/C11H9BrN2O3S/c1-13-9(15)7(10(16)14(2)11(13)17)3-6-4-18-5-8(6)12/h3-5H,1-2H3
• InChI Key： PIAOSAUVQALCQJ-UHFFFAOYSA-N
• SMILES： CN1C(=O)N(C)C(=O)/C(=C\C2C(Br)=CSC=2)/C1=O

Additional information on 5-[(4-BROMO-3-THIENYL)METHYLENE]-1,3-DIMETHYL-2,4,6(1H,3H,5H)-PYRIMIDINETRIONE

Introduction to 5-[(4-BROMO-3-THIENYL)METHYLENE]-1,3-DIMETHYL-2,4,6(1H,3H,5H)-PYRIMIDINETRIONE and Its Significance in Modern Chemical Research

5-[(4-BROMO-3-THIENYL)METHYLENE]-1,3-DIMETHYL-2,4,6(1H,3H,5H)-PYRIMIDINETRIONE, with the CAS number 900019-37-6, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic trione derivative exhibits a unique structural framework characterized by a pyrimidine core substituted with bromo-thienyl and methyl groups. The compound's molecular architecture not only makes it a subject of interest for synthetic chemists but also opens up possibilities for its application in drug discovery and material science.

The pyrimidine scaffold is a cornerstone in medicinal chemistry due to its prevalence in numerous biologically active molecules, including nucleoside analogs and antiviral agents. The introduction of bromine at the 4-position of the thiophene ring and the methylene bridge between the thiophene and pyrimidine moieties introduces reactivity that can be exploited for further functionalization. This makes 5-[(4-BROMO-3-THIENYL)METHYLENE]-1,3-DIMETHYL-2,4,6(1H,3H,5H)-PYRIMIDINETRIONE a versatile intermediate in the synthesis of more complex molecules.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. The trione functional group within this compound adds another layer of complexity and reactivity, making it an attractive candidate for exploring new chemical space. Researchers have been particularly interested in how the electronic properties of the bromo-thienyl moiety can influence the overall reactivity and biological activity of the molecule.

One of the most compelling aspects of 5-[(4-BROMO-3-THIENYL)METHYLENE]-1,3-DIMETHYL-2,4,6(1H,3H,5H)-PYRIMIDINETRIONE is its potential as a building block for drug development. The compound's ability to undergo various chemical transformations allows for the creation of derivatives with tailored properties. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional substituents at specific positions on the pyrimidine ring. These modifications can fine-tune the pharmacokinetic and pharmacodynamic profiles of the resulting compounds.

Recent studies have highlighted the importance of thiophene-based heterocycles in medicinal chemistry. Thiophenes are known for their ability to interact with biological targets in unique ways due to their aromaticity and electron-rich nature. The bromo-substituted thiophene ring in 5-[(4-BROMO-3-THIENYL)METHYLENE]-1,3-DIMETHYL-2,4,6(1H,3H,5H)-PYRIMIDINETRIONE enhances its potential as a pharmacophore by providing a handle for further chemical manipulation while maintaining its inherent biological activity.

The trione group is another key feature that contributes to the compound's versatility. Triones are known to exhibit oxidizing properties and can participate in various redox reactions. This characteristic makes them useful in synthesizing more complex molecules through condensation reactions or as intermediates in multicomponent reactions. The presence of both methyl groups at the 1 and 3 positions further stabilizes the pyrimidine ring while allowing for selective functionalization at other sites.

Current research trends indicate that 5-[(4-BROMO-3-THIENYL)METHYLENE]-1,3-DIMETHYL-2,4,6(1H,3H,5H)-PYRIMIDINETRIONE could play a significant role in developing novel therapeutic agents. For example, its structural motif is reminiscent of certain antiviral and anticancer compounds that have shown promise in preclinical studies. By leveraging its reactivity and exploring new synthetic pathways, chemists may uncover derivatives with enhanced efficacy and reduced toxicity compared to existing treatments.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available precursors. The bromination step at the thiophene ring is crucial and often requires careful optimization to ensure high yield and selectivity. Advanced techniques such as transition metal catalysis have been employed to improve reaction efficiency and minimize byproduct formation.

As our understanding of molecular interactions continues to evolve, compounds like 5-[(4-BROMO-3-THIENYL)METHYLENE]-1,3-DIMETHYL-2,4,6(1H,3H,5H)-PYRIMIDINETRIONE will remain at the forefront of chemical biology research. Their unique structural features offer opportunities for innovation across multiple disciplines, from drug discovery to materials science. By harnessing their potential through innovative synthetic strategies and interdisciplinary collaboration